Cas no 1353986-25-0 (2-[(1-methylpiperidin-3-yl)methoxy]acetic acid)

• Product Name: 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid
• CAS No: 1353986-25-0
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 2154995
• Update Time: 2025-05-23

2-[(1-methylpiperidin-3-yl)methoxy]acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-Methyl-piperidin-3-ylmethoxy)-acetic acid
• 2-((1-Methylpiperidin-3-yl)methoxy)acetic acid
• AM94801
• (1-methylpiperidin-3-ylmethoxy)acetic acid
• 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid

• Inchi： 1S/C9H17NO3/c1-10-4-2-3-8(5-10)6-13-7-9(11)12/h8H,2-7H2,1H3,(H,11,12)
• InChI Key： RPBCDDBMYXAZHE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)CC1CN(C)CCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid

2-[(1-methylpiperidin-3-yl)methoxy]acetic acid (CAS No. 1353986-25-0)

The compound 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid (CAS No. 1353986-25-0) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of piperidine derivatives, which are widely studied due to their diverse biological activities and synthetic versatility.

Piperidine, a six-membered saturated heterocyclic amine, forms the core structure of this molecule, with a methyl group attached at the 1-position and a methoxyacetic acid substituent at the 3-position. The presence of the methyl group enhances the compound's lipophilicity, while the methoxyacetic acid group introduces hydrophilic properties, making it amphiprotic and suitable for various biochemical interactions.

Recent studies have highlighted the importance of methylpiperidine derivatives in drug design, particularly in targeting G-protein coupled receptors (GPCRs). The unique combination of steric and electronic properties in 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid makes it a promising candidate for modulating receptor activity, which is crucial in treating conditions such as hypertension, anxiety, and neurodegenerative diseases.

In terms of synthesis, 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid can be prepared via a multi-step process involving nucleophilic substitution and condensation reactions. The use of microwave-assisted synthesis has been reported to significantly reduce reaction times while maintaining high yields, aligning with the growing trend toward sustainable and efficient chemical processes.

Structural modifications of this compound have been explored to optimize its pharmacokinetic properties. For instance, substituting the methoxy group with other electron-withdrawing or donating groups has shown potential in improving bioavailability and reducing off-target effects. These findings underscore the importance of rational drug design in enhancing therapeutic efficacy.

The compound's ability to form hydrogen bonds due to its hydroxyl and carboxylic acid groups contributes to its stability in aqueous solutions and its capacity to interact with biomolecules such as enzymes and proteins. This property is particularly advantageous in drug delivery systems where controlled release mechanisms are desired.

Furthermore, computational studies using molecular docking have revealed that 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid exhibits strong binding affinity towards several key enzymes involved in metabolic pathways. This suggests its potential role as an inhibitor or activator in enzyme-mediated reactions, opening avenues for its application in metabolic disorders.

In conclusion, 2-[(1-methylpiperidin-3-yl)methoxy]acetic acid (CAS No. 1353986-25-) represents a valuable molecule with extensive research potential across multiple disciplines within chemistry and pharmacology. Its structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a promising candidate for future therapeutic developments.